Cas no 14043-38-0 (1,3,5-Triazine,2,4,6-tris(3-nitrophenyl)-)
14043-38-0 structure
Product Name:1,3,5-Triazine,2,4,6-tris(3-nitrophenyl)-
CAS No:14043-38-0
MF:C21H12N6O6
MW:444.356583595276
CID:167735
PubChem ID:26420
Update Time:2025-04-19
1,3,5-Triazine,2,4,6-tris(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine,2,4,6-tris(3-nitrophenyl)-
- 2,4,6-TRIS(M-NITROPHENYL)-S-TRIAZINE
- 2,4,6-tris(3-nitrophenyl)-1,3,5-triazine
- DTXSID30274813
- 14043-38-0
-
- Inchi: 1S/C21H12N6O6/c28-25(29)16-7-1-4-13(10-16)19-22-20(14-5-2-8-17(11-14)26(30)31)24-21(23-19)15-6-3-9-18(12-15)27(32)33/h1-12H
- InChI Key: IQZYIIKODKVQIL-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC(=C1)C1N=C(C2C=CC=C(C=2)[N+](=O)[O-])N=C(C2C=CC=C(C=2)[N+](=O)[O-])N=1)=O
Computed Properties
- Exact Mass: 444.08196
- Monoisotopic Mass: 444.081832
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 176
- XLogP3: 4.4
Experimental Properties
- Density: 1.478
- Boiling Point: 720.8°Cat760mmHg
- Flash Point: 389.7°C
- Refractive Index: 1.682
- PSA: 168.09
1,3,5-Triazine,2,4,6-tris(3-nitrophenyl)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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